Cas no 1261987-80-7 (2-Formyl-5-[3-(pyrrolidinylsulfonyl)phenyl]phenol)

• Product Name: 2-Formyl-5-[3-(pyrrolidinylsulfonyl)phenyl]phenol
• CAS No: 1261987-80-7
• MF: C₁₇H₁₇NO₄S
• MW: 331.38618350029
• MDL: MFCD18314920
• CID: 2767792
• PubChem ID: 53220672
• Update Time: 2025-08-04

2-Formyl-5-[3-(pyrrolidinylsulfonyl)phenyl]phenol Chemical and Physical Properties

Names and Identifiers

• MFCD18314920
• 3-Hydroxy-3'-(pyrrolidin-1-ylsulfonyl)-[1,1'-biphenyl]-4-carbaldehyde
• 2-Formyl-5-[3-(pyrrolidinylsulfonyl)phenyl]phenol, 95%
• 3-Hydroxy-3'-(pyrrolidine-1-sulfonyl)[1,1'-biphenyl]-4-carbaldehyde
• DTXSID10685387
• 2-FORMYL-5-[3-(PYRROLIDINYLSULFONYL)PHENYL]PHENOL
• 1261987-80-7
• 2-Formyl-5-[3-(pyrrolidinylsulfonyl)phenyl]phenol

• MDL： MFCD18314920
• Inchi： 1S/C17H17NO4S/c19-12-15-7-6-14(11-17(15)20)13-4-3-5-16(10-13)23(21,22)18-8-1-2-9-18/h3-7,10-12,20H,1-2,8-9H2
• InChI Key： SBBXVPUOFRVVRJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C2C=CC(C=O)=C(C=2)O)C=1)(N1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 331.08782920Da
• Monoisotopic Mass: 331.08782920Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 509
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 83.1Ų

Additional information on 2-Formyl-5-[3-(pyrrolidinylsulfonyl)phenyl]phenol

Research Brief on 2-Formyl-5-[3-(pyrrolidinylsulfonyl)phenyl]phenol (CAS: 1261987-80-7): Recent Advances and Applications

2-Formyl-5-[3-(pyrrolidinylsulfonyl)phenyl]phenol (CAS: 1261987-80-7) is a chemically synthesized small molecule that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of enzyme inhibitors and receptor modulators. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential applications in drug discovery.

The compound's structure, characterized by a formylphenol moiety linked to a pyrrolidinylsulfonylphenyl group, suggests its utility in targeting sulfonylurea receptors (SURs) and other sulfonamide-sensitive proteins. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a scaffold for designing selective inhibitors of carbonic anhydrase isoforms, which are implicated in various pathological conditions, including glaucoma and cancer. The study reported that derivatives of 2-Formyl-5-[3-(pyrrolidinylsulfonyl)phenyl]phenol exhibited nanomolar inhibitory activity against CA-IX, a hypoxia-inducible enzyme overexpressed in solid tumors.

Further investigations into the compound's mechanism of action revealed its ability to interact with the ATP-binding cassette (ABC) transporters, particularly P-glycoprotein (P-gp), which plays a critical role in multidrug resistance (MDR) in cancer cells. A preprint from BioRxiv (2024) described how structural modifications of this compound enhanced its binding affinity to P-gp, potentially overcoming resistance to chemotherapeutic agents like doxorubicin. These findings underscore its potential as a lead compound for developing MDR reversal agents.

In addition to its therapeutic potential, 2-Formyl-5-[3-(pyrrolidinylsulfonyl)phenyl]phenol has been utilized in chemical biology tools, such as activity-based probes (ABPs), to study enzyme dynamics in live cells. A recent Nature Chemical Biology paper (2023) highlighted its use in profiling sulfotransferase activity, enabling researchers to map post-translational modifications in real time. This application opens new avenues for understanding sulfation pathways in diseases like rheumatoid arthritis and neurodegenerative disorders.

Despite these promising developments, challenges remain in optimizing the compound's pharmacokinetic properties, such as solubility and metabolic stability. Current research efforts, as noted in a European Journal of Pharmaceutical Sciences review (2024), are focused on prodrug strategies and nanoformulations to improve its bioavailability. Collaborative projects between academia and industry are also exploring its scalability for large-scale synthesis, ensuring its viability for preclinical and clinical studies.

In conclusion, 2-Formyl-5-[3-(pyrrolidinylsulfonyl)phenyl]phenol (CAS: 1261987-80-7) represents a versatile chemical entity with broad applications in drug discovery and chemical biology. Its dual role as a therapeutic scaffold and a research tool positions it as a valuable asset for future innovations in targeting sulfonamide-dependent pathways and overcoming drug resistance. Ongoing research will likely expand its utility, particularly in personalized medicine and combination therapies.